Carbazochrome
Carbazochrome
Carbazochrome is a member of indoles. It derives from a semicarbazide.
Carbazochrome is a hemostatic agent that promotes clotting, preventing blood loss from open wounds. It is an oxidation product of adrenaline which enhances the microcirculatory tone. In the future this may prevent excessive blood flow during surgical operations and the treatment of hemorrhoids, but research on effectiveness and severity of side effects remains inconclusive. It is not FDA-approved but is available as tablets or IM/SC injections in the treatment of hemorrhages in a number of countries. Carbazochrome has been investigated for use in the treatment of non-surgical acute uncomplicated hemorrhoids in a mixture with [DB13124], and this combination therapy demonstrated efficacy and safe tolerability either at a local or systemic level.
Carbazochrome is a hemostatic agent that promotes clotting, preventing blood loss from open wounds. It is an oxidation product of adrenaline which enhances the microcirculatory tone. In the future this may prevent excessive blood flow during surgical operations and the treatment of hemorrhoids, but research on effectiveness and severity of side effects remains inconclusive. It is not FDA-approved but is available as tablets or IM/SC injections in the treatment of hemorrhages in a number of countries. Carbazochrome has been investigated for use in the treatment of non-surgical acute uncomplicated hemorrhoids in a mixture with [DB13124], and this combination therapy demonstrated efficacy and safe tolerability either at a local or systemic level.
Brand Name:
Vulcanchem
CAS No.:
69-81-8
VCID:
VC0522668
InChI:
InChI=1S/C10H12N4O3/c1-14-4-9(16)5-2-6(12-13-10(11)17)8(15)3-7(5)14/h2-3,9,16H,4H2,1H3,(H3,11,13,17)/b12-6-
SMILES:
CN1CC(C2=CC(=NNC(=O)N)C(=O)C=C21)O
Molecular Formula:
C10H12N4O3
Molecular Weight:
236.23 g/mol
Carbazochrome
CAS No.: 69-81-8
Inhibitors
VCID: VC0522668
Molecular Formula: C10H12N4O3
Molecular Weight: 236.23 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 69-81-8 |
---|---|
Product Name | Carbazochrome |
Molecular Formula | C10H12N4O3 |
Molecular Weight | 236.23 g/mol |
IUPAC Name | [(Z)-(3-hydroxy-1-methyl-6-oxo-2,3-dihydroindol-5-ylidene)amino]urea |
Standard InChI | InChI=1S/C10H12N4O3/c1-14-4-9(16)5-2-6(12-13-10(11)17)8(15)3-7(5)14/h2-3,9,16H,4H2,1H3,(H3,11,13,17)/b12-6- |
Standard InChIKey | XSXCZNVKFKNLPR-SDQBBNPISA-N |
Isomeric SMILES | CN1CC(C2=C/C(=N/NC(=O)N)/C(=O)C=C21)O |
SMILES | CN1CC(C2=CC(=NNC(=O)N)C(=O)C=C21)O |
Canonical SMILES | CN1CC(C2=CC(=C(C=C21)O)N=NC(=O)N)O |
Appearance | Solid powder |
Description | Carbazochrome is a member of indoles. It derives from a semicarbazide. Carbazochrome is a hemostatic agent that promotes clotting, preventing blood loss from open wounds. It is an oxidation product of adrenaline which enhances the microcirculatory tone. In the future this may prevent excessive blood flow during surgical operations and the treatment of hemorrhoids, but research on effectiveness and severity of side effects remains inconclusive. It is not FDA-approved but is available as tablets or IM/SC injections in the treatment of hemorrhages in a number of countries. Carbazochrome has been investigated for use in the treatment of non-surgical acute uncomplicated hemorrhoids in a mixture with [DB13124], and this combination therapy demonstrated efficacy and safe tolerability either at a local or systemic level. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | AC-17 Adona adrenochromazone adrenochrome semicarbazone adrenochrome semicarbazone sodium sulfonate Adrenosem Adrenoxyl carbazochrome carbazochrome salicylate carbazochrome sodium sulfonate |
Reference | 1: Oh-oka H, Yamada T, Noto H, Umeyama T, Kadekawa K, Ashitomi K, Nishijima S, Sugaya K. Effect of carbazochrome sodium sulfonate on refractory chronic prostatitis. Int J Urol. 2014 Nov;21(11):1162-6. doi: 10.1111/iju.12533. PubMed PMID: 24964194. 2: Khattab FI, Ramadan NK, Hegazy MA, Al-Ghobashy MA, Ghoniem NS. Validated spectrophotometric methods for simultaneous determination of troxerutin and carbazochrome in dosage form. Spectrochim Acta A Mol Biomol Spectrosc. 2015 Mar 15;139:206-13. doi: 10.1016/j.saa.2014.12.047. PubMed PMID: 25561299. 3: Onodera T, Majima T, Sawaguchi N, Kasahara Y, Ishigaki T, Minami A. Risk of deep venous thrombosis in drain clamping with tranexamic acid and carbazochrome sodium sulfonate hydrate in total knee arthroplasty. J Arthroplasty. 2012 Jan;27(1):105-8. doi: 10.1016/j.arth.2011.02.004. PubMed PMID: 21435821. 4: Hu X, Zheng Y, Wu G, Liu J, Zhu M, Zhou H, Zhai Y, Wu L, Shen-Tu J. Optimization of solid phase extraction clean up and validation of quantitative determination of carbazochrome sodium sulfonate in human plasma by liquid chromatography-electrospray ionization tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2014 Mar 1;951-952:1-6. doi: 10.1016/j.jchromb.2014.01.014. PubMed PMID: 24487058. 5: Song M, Zhao H, Wang L, Yang L, Hang T, Wen A. Development and validation of a robust LC-MS-MS with atmospheric pressure chemical ionization for quantitation of carbazochrome sodium sulfonate in human plasma: application to a pharmacokinetic study. Biomed Chromatogr. 2010 Sep;24(9):990-9. doi: 10.1002/bmc.1397. PubMed PMID: 20146401. 6: Perez-Moreno CI, Couëtil LL, Pratt SM, Ochoa-Acuña HG, Raskin RE, Russell MA. Effect of furosemide and furosemide-carbazochrome combination on exercise-induced pulmonary hemorrhage in Standardbred racehorses. Can Vet J. 2009 Aug;50(8):821-7. PubMed PMID: 19881919; PubMed Central PMCID: PMC2711466. 7: Gan X, Liu S, Liu Z, Hu X, Cui Z, Wang Y. Determination of carbazochrome by fluorescence quenching method. Spectrochim Acta A Mol Biomol Spectrosc. 2012 Nov;97:161-6. doi: 10.1016/j.saa.2012.05.062. PubMed PMID: 22750685. 8: Passali GC, De Corso E, Bastanza G, Di Gennaro L; HHT Gemelli Study Group.. An old drug for a new application: carbazochrome-sodium-sulfonate in HHT. J Clin Pharmacol. 2015 May;55(5):601-2. doi: 10.1002/jcph.452. PubMed PMID: 25644784. 9: Gan XJ, Liu SP, Liu ZF, Hu XL, Tian J, Xue JX. Fluorescence quenching method for the determination of carbazochrome sodium sulfonate with aromatic amino acids. Luminescence. 2013 May-Jun;28(3):265-9. doi: 10.1002/bio.2375. PubMed PMID: 22544487. 10: Sendo T, Itoh Y, Aki K, Oka M, Oishi R. Carbazochrome sodium sulfonate (AC-17) reverses endothelial barrier dysfunction through inhibition of phosphatidylinositol hydrolysis in cultured porcine endothelial cells. Naunyn Schmiedebergs Arch Pharmacol. 2003 Sep;368(3):175-80. PubMed PMID: 12928765. 11: Basile M, Gidaro S, Pacella M, Biffignandi PM, Gidaro GS. Parenteral troxerutin and carbazochrome combination in the treatment of post-hemorrhoidectomy status: a randomized, double-blind, placebo-controlled, phase IV study. Curr Med Res Opin. 2001;17(4):256-61. PubMed PMID: 11922398. 12: Squadrito F, Altavilla D, Oliaro Bosso S. Double-blind, randomized clinical trial of troxerutin-carbazochrome in patients with hemorrhoids. Eur Rev Med Pharmacol Sci. 2000 Jan-Apr;4(1-2):21-4. PubMed PMID: 11409185. 13: Sendo T, Goromaru T, Aki K, Sakai N, Itoh Y, Oishi R. Carbazochrome attenuates pulmonary dysfunction induced by a radiographic contrast medium in rats. Eur J Pharmacol. 2002 Aug 23;450(2):203-8. PubMed PMID: 12206859. 14: Tassniyom S, Vasanawathana S, Dhiensiri T, Nisalak A, Chirawatkul A. Failure of carbazochrome sodium sulfonate (AC-17) to prevent dengue vascular permeability or shock: a randomized, controlled trial. J Pediatr. 1997 Oct;131(4):525-8. PubMed PMID: 9386652. 15: Matsumoto Y, Hayashi T, Hayakawa Y, Shinbo M, Niiya K, Sakuragawa N. Carbazochrome sodium sulphonate (AC-17) decreases the accumulation of tissue-type plasminogen activator in culture medium of human umbilical vein endothelial cells. Blood Coagul Fibrinolysis. 1995 May;6(3):233-8. PubMed PMID: 7654937. |
PubChem Compound | 5360410 |
Last Modified | Nov 14 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume